Cas no 1203499-15-3 (6-Allyl-2-(trimethylsilyl)furo3,2-bpyridine)

• Product Name: 6-Allyl-2-(trimethylsilyl)furo3,2-bpyridine
• CAS No: 1203499-15-3
• MF: C₁₃H₁₇NOSi
• MW: 231.365684270859
• MDL: MFCD13176657
• CID: 1078825
• PubChem ID: 329772196
• Update Time: 2025-07-21

6-Allyl-2-(trimethylsilyl)furo3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Allyl-2-(trimethylsilyl)furo[3,2-b]pyridine
• trimethyl-(6-prop-2-enylfuro[3,2-b]pyridin-2-yl)silane
• CS-0092059
• 6-Allyl-2-(trimethylsilyl)furo[3,2-b]pyridine, AldrichCPR
• MFCD13176657
• 1203499-15-3
• DTXSID50674114
• 6-(prop-2-en-1-yl)-2-(trimethylsilyl)furo[3,2-b]pyridine
• AKOS015838890
• 6-Allyl-2-(trimethylsilyl)furo3,2-bpyridine

• MDL： MFCD13176657
• Inchi： 1S/C13H17NOSi/c1-5-6-10-7-12-11(14-9-10)8-13(15-12)16(2,3)4/h5,7-9H,1,6H2,2-4H3
• InChI Key： KSIXFIRSSFJEIB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1=CC2=C(C=C(CC=C)C=N2)O1

Computed Properties

• Exact Mass: 231.10800
• Monoisotopic Mass: 231.107940700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 3.10150

6-Allyl-2-(trimethylsilyl)furo3,2-bpyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on 6-Allyl-2-(trimethylsilyl)furo3,2-bpyridine

Introduction to 6-Allyl-2-(trimethylsilyl)furo[3,2-bpyridine] (CAS No: 1203499-15-3)

6-Allyl-2-(trimethylsilyl)furo[3,2-bpyridine], identified by its Chemical Abstracts Service (CAS) number 1203499-15-3, is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of fused pyridine-furan derivatives, which are known for their diverse biological activities and structural versatility. The presence of both an allyl group and a trimethylsilyl (TMS) substituent in the molecule imparts unique chemical properties that make it a valuable scaffold for further functionalization and drug development.

The structural framework of 6-Allyl-2-(trimethylsilyl)furo[3,2-bpyridine] consists of a furan ring fused with a pyridine ring, creating a system with electron-rich and electron-deficient regions that can interact with various biological targets. The allyl group at the 6-position introduces reactivity that allows for further chemical modifications, such as cross-coupling reactions, while the trimethylsilyl group at the 2-position provides stability and facilitates protection-deprotection strategies in synthetic pathways. These features make the compound a versatile building block for designing novel molecules with potential therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of furo[3,2-bpyridine] derivatives due to their ability to modulate multiple biological pathways. For instance, studies have shown that similar scaffolds can exhibit anti-inflammatory, anticancer, and antimicrobial activities. The specific arrangement of substituents in 6-Allyl-2-(trimethylsilyl)furo[3,2-bpyridine] may contribute to its unique interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of the furan and pyridine moieties creates a system that can engage with different receptors and enzymes. Researchers have been particularly interested in its ability to interact with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs) and aryl hydrocarbon receptors (AhR), which play crucial roles in metabolic diseases and immune responses. The allyl group provides a handle for further derivatization, allowing chemists to fine-tune the electronic properties and binding affinity of the molecule.

Moreover, the trimethylsilyl group not only enhances the stability of the compound but also serves as a protective group during synthetic manipulations. This feature is particularly useful in multi-step syntheses where selective reactions are required. The ability to easily introduce or remove this protecting group makes 6-Allyl-2-(trimethylsilyl)furo[3,2-bpyridine] a valuable intermediate in organic synthesis.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a lead molecule. Molecular modeling studies suggest that it can effectively bind to various protein targets by leveraging its rigid heterocyclic core and flexible substituents. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity, guiding future synthetic efforts.

The synthesis of 6-Allyl-2-(trimethylsilyl)furo[3,2-bpyridine] involves multi-step organic transformations that require careful optimization. Key steps typically include cyclization reactions to form the furo[3,2-bpyridine] core, followed by functionalization at the 2- and 6-positions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the allyl group while maintaining regioselectivity. Additionally, protecting group strategies are employed to ensure that reactive sites are selectively modified without unwanted side reactions.

In conclusion, 6-Allyl-2-(trimethylsilyl)furo[3,2-bpyridine] (CAS No: 1203499-15-3) is a structurally interesting compound with significant potential in medicinal chemistry and materials science. Its unique combination of substituents allows for diverse biological activities and synthetic flexibility, making it a valuable scaffold for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing novel therapeutic agents.